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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299 Get Quote

CAS Number: 57533-90-1

EINECS Number: 260-799-9

Abstract
Bis(2-hexyldecyl) adipate is a diester of adipic acid and 2-hexyldecanol. It functions primarily

as an emollient in cosmetic and personal care products, contributing to skin softness and

smoothness. Despite its commercial use, publicly available in-depth technical and scientific

data on this compound is remarkably scarce. This guide synthesizes the limited information

available from safety data sheets and regulatory inventories and highlights the significant data

gaps in its physicochemical, toxicological, and environmental profiles.

Identification and Chemical Properties
Bis(2-hexyldecyl) adipate is recognized by its CAS number 57533-90-1.[1][2][3] It is also

referred to by its INCI name, DIISOCETYL ADIPATE.[2][3] While detailed, experimentally

determined physicochemical properties are not readily available in the scientific literature, some

basic information can be gleaned from safety data sheets.

Table 1: Physicochemical Properties of Bis(2-hexyldecyl) adipate
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Property Value Reference

Physical State Data not available [1]

Color Data not available [1]

Odor Data not available [1]

Melting/Freezing Point Data not available [1]

Boiling Point Data not available [1]

Reactivity Data not available [1]

| Chemical Stability | Data not available |[1] |

Applications in Cosmetics
The primary and well-documented application of Bis(2-hexyldecyl) adipate is as an emollient

in cosmetic formulations.[2][3][4] Emollients are ingredients that help to soften and smooth the

skin's surface. They function by forming a protective layer on the skin that helps to reduce

water loss. This property makes Bis(2-hexyldecyl) adipate a suitable ingredient for products

such as lotions, creams, and other skincare preparations.

Safety and Toxicology
A review of publicly accessible safety data sheets indicates a significant lack of toxicological

data for Bis(2-hexyldecyl) adipate.[1] For most standard toxicological endpoints, the available

information is "no data available."

Table 2: Summary of Toxicological Data for Bis(2-hexyldecyl) adipate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.legislation.gov.uk/eudn/1996/335/pdfs/eudn_19960335_adopted_en.pdf
https://files.core.ac.uk/download/pdf/148862368.pdf
https://eur-lex.europa.eu/legal-content/EN/TXT/HTML/?uri=CELEX:01996D0335-20060209
https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.benchchem.com/product/b15466299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Result Reference

Acute Toxicity (Oral) No data available [1]

Acute Toxicity (Dermal) No data available [1]

Acute Toxicity (Inhalation) No data available [1]

Skin Corrosion/Irritation No data available [1]

Serious Eye Damage/Irritation No data available [1]

Respiratory or Skin

Sensitization
No data available [1]

Germ Cell Mutagenicity No data available [1]

Carcinogenicity No data available [1]

Reproductive Toxicity No data available [1]

Specific Target Organ Toxicity

(Single Exposure)
No data available [1]

| Specific Target Organ Toxicity (Repeated Exposure) | No data available |[1] |

Standard first-aid measures are advised in case of exposure, including moving to fresh air if

inhaled, washing skin with soap and water, and rinsing eyes with water.[1] Personal protective

equipment such as safety goggles and chemical-impermeable gloves are recommended when

handling the substance.[1]

Environmental Fate
Similar to the toxicological profile, there is a lack of data regarding the environmental fate and

ecological effects of Bis(2-hexyldecyl) adipate.

Table 3: Summary of Ecotoxicological Data for Bis(2-hexyldecyl) adipate
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Endpoint Result Reference

Toxicity to Fish No data available [1]

Toxicity to Daphnia and other

Aquatic Invertebrates
No data available [1]

Toxicity to Algae No data available [1]

Persistence and Degradability No data available [1]

Bioaccumulative Potential No data available [1]

| Mobility in Soil | No data available |[1] |

Experimental Protocols and Methodologies
A thorough search of scientific literature and chemical databases did not yield any specific

experimental protocols for the synthesis, analysis, or biological evaluation of Bis(2-hexyldecyl)
adipate. Standard esterification procedures, involving the reaction of adipic acid with 2-

hexyldecanol in the presence of an acid catalyst, would be the presumptive synthetic route.

However, specific reaction conditions, purification methods, and analytical characterization data

(e.g., NMR, IR, Mass Spectrometry) for this compound are not published.

Signaling Pathways and Mechanism of Action
There is no available information on any signaling pathways or specific biological mechanisms

of action for Bis(2-hexyldecyl) adipate. Its function as an emollient is based on its physical

properties and its ability to form an occlusive layer on the skin, a mechanism that is physical

rather than pharmacological.

Logical Relationships and Workflows
Due to the absence of experimental data and defined mechanisms of action, it is not possible

to construct meaningful diagrams for signaling pathways or experimental workflows for Bis(2-
hexyldecyl) adipate. A generalized workflow for the safety assessment of a chemical

substance is presented below as a logical framework.
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Chemical Safety Assessment Workflow

Compound Identification
(CAS: 57533-90-1)

Physicochemical Characterization

Toxicological Evaluation Ecotoxicological Evaluation

Risk Characterization

Exposure Assessment

Click to download full resolution via product page

Caption: A generalized workflow for chemical safety assessment.

Conclusion
Bis(2-hexyldecyl) adipate is a chemical entity primarily used in the cosmetics industry as an

emollient. While it has an established CAS number and is listed in cosmetic ingredient

inventories, there is a profound lack of publicly available scientific data regarding its

physicochemical properties, toxicological profile, and environmental impact. For researchers,

scientists, and drug development professionals, this represents a significant data gap. Any new

research on this compound would need to begin with fundamental characterization and safety

assessments. The absence of data precludes an in-depth technical guide in the traditional

sense and highlights the need for further investigation into this commercially used chemical.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.echemi.com/sds/bis2-hexyldecyl-adipate-pd180713115328.html
https://www.legislation.gov.uk/eudn/1996/335/pdfs/eudn_19960335_adopted_en.pdf
https://files.core.ac.uk/download/pdf/148862368.pdf
https://eur-lex.europa.eu/legal-content/EN/TXT/HTML/?uri=CELEX:01996D0335-20060209
https://www.benchchem.com/product/b15466299#bis-2-hexyldecyl-adipate-cas-number-57533-90-1
https://www.benchchem.com/product/b15466299#bis-2-hexyldecyl-adipate-cas-number-57533-90-1
https://www.benchchem.com/product/b15466299#bis-2-hexyldecyl-adipate-cas-number-57533-90-1
https://www.benchchem.com/product/b15466299#bis-2-hexyldecyl-adipate-cas-number-57533-90-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15466299?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

